Cas no 41430-25-5 (3,5-dinitro-4-hydroxybenzoic acid)

• Product Name: 3,5-dinitro-4-hydroxybenzoic acid
• CAS No: 41430-25-5
• MF: C₇H₄N₂O₇
• MW: 228.1158618927
• CID: 926960
• PubChem ID: 70552
• Update Time: 2025-04-19

3,5-dinitro-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dinitro-4-hydroxybenzoic acid
• AS-62934
• 4-Hydroxy-3,5-dinitrobenzoic acid #
• Benzoic acid, 4-hydroxy-3,5-dinitro-
• SCHEMBL503443
• 8H7CH6XVL8
• InChI=1/C7H4N2O7/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-2,10H,(H,11,12
• 1019-52-9
• MFCD00017000
• NS00023094
• STK370820
• UNII-8H7CH6XVL8
• CS-0321528
• EINECS 213-814-8
• DTXSID30144325
• AG-205/03640024
• 4-Hydroxy-3,5-dinitrobenzoic acid
• 3 5-Dinitro-4-Hydroxybenzoic Acid
• 4-hydroxy-3,5-dinitro-benzoic acid
• 41430-25-5
• AKOS000482900

• Inchi： 1S/C7H4N2O7/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-2,10H,(H,11,12)
• InChI Key： GBSWIDSKAJFWMF-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)O)=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.00185047g/mol
• Monoisotopic Mass: 228.00185047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Melting Point: 245 °C (dec.)(lit.)

3,5-dinitro-4-hydroxybenzoic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38